Cas no 2649073-04-9 (tert-butyl N-(3-isocyanatopropyl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-isocyanatopropyl)-N-(propan-2-yl)carbamate
• CAS No: 2649073-04-9
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6245167
• PubChem ID: 165865100
• Update Time: 2025-10-22

tert-butyl N-(3-isocyanatopropyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-isocyanatopropyl)-N-(propan-2-yl)carbamate
• 2649073-04-9
• EN300-1883108

• Inchi： 1S/C12H22N2O3/c1-10(2)14(8-6-7-13-9-15)11(16)17-12(3,4)5/h10H,6-8H2,1-5H3
• InChI Key： LJLQELBFBANGCQ-UHFFFAOYSA-N
• SMILES： O(C(N(CCCN=C=O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-(3-isocyanatopropyl)-N-(propan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-isocyanatopropyl)-N-(propan-2-yl)carbamate (CAS No. 2649073-04-9)

The compound tert-butyl N-(3-isocyanatopropyl)-N-(propan-2-yl)carbamate (CAS No. 2649073-04-9) is a specialized organic molecule widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring both isocyanate and carbamate functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for "tert-butyl N-(3-isocyanatopropyl)-N-(propan-2-yl)carbamate uses" or "CAS 2649073-04-9 applications," reflecting its growing relevance in drug discovery and material science.

One of the key attributes of this compound is its role as a protecting group in peptide synthesis. The tert-butyl moiety provides stability under acidic conditions, while the isocyanate group enables selective reactivity with nucleophiles like amines or alcohols. This dual functionality aligns with trending topics such as "green chemistry in peptide synthesis" and "sustainable pharmaceutical intermediates," addressing the demand for eco-friendly synthetic routes. Recent publications highlight its utility in constructing urea linkages, a motif prevalent in kinase inhibitors and polymer coatings.

From a structural perspective, the presence of both N-(propan-2-yl) and 3-isocyanatopropyl chains contributes to its lipophilicity, a property critical for optimizing drug bioavailability. Searches for "lipophilicity modifiers in drug design" or "carbamate-based prodrugs" often intersect with discussions about this compound. Analytical techniques like HPLC and NMR are essential for characterizing its purity, as impurities may affect downstream reactions—a concern echoed in queries such as "CAS 2649073-04-9 purity standards."

The compound’s thermal stability (decomposition temperature >150°C) and solubility profile (soluble in DMSO, THF) further expand its applications. These traits resonate with industrial inquiries about "high-temperature stable isocyanates" and "polar aprotic solvent compatibility." Notably, its compatibility with click chemistry platforms has spurred interest in "modular synthesis of heterocycles," a hot topic in medicinal chemistry forums.

Regulatory and safety aspects are equally pivotal. While not classified as hazardous under standard guidelines, proper handling of isocyanate-containing compounds remains a frequent search theme. Best practices include using inert atmospheres and moisture-free conditions to prevent premature polymerization—details often sought under "storage conditions for reactive intermediates."

In conclusion, tert-butyl N-(3-isocyanatopropyl)-N-(propan-2-yl)carbamate exemplifies innovation in synthetic chemistry. Its multifaceted applications—from peptide coupling to polymer crosslinking—address contemporary challenges like "scalable synthetic routes" and "functional material design." As research progresses, this compound is poised to remain a cornerstone in both academic and industrial settings.